
Safeguarding Your Laboratory: Proper Disposal
of Carbacyclin Sodium Salt

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbacyclinsodiumsalt

Cat. No.: B15246990 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This guide provides essential information

and procedural guidance for the proper disposal of Carbacyclin sodium salt, a potent and

stable prostacyclin analogue.

Carbacyclin sodium salt is a synthetic analog of prostacyclin (PGI2) used in research to study

its effects as a vasodilator and inhibitor of platelet aggregation. Due to its biological activity,

proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.

Disposal Procedures
Carbacyclin sodium salt should be managed as a chemical waste product. The primary

disposal route is through an approved waste disposal plant. Always adhere to your institution's

specific safety protocols and local, regional, and national hazardous waste regulations.

Step-by-Step Disposal Guidance:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the material's SDS,

which contains critical safety, handling, and disposal information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or chemical safety goggles, nitrile gloves, and a fully-buttoned lab coat, when

handling Carbacyclin sodium salt.
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Collection:

Solid Waste: Collect pure, unused Carbacyclin sodium salt in a sealable, compatible waste

container. Avoid creating dust.

Solutions: Collect solutions containing Carbacyclin sodium salt in a clearly labeled,

sealable, and compatible waste container.

Labeling: Attach a completed hazardous waste label to the container as soon as the first

waste is added. Ensure the label clearly identifies the contents as "Carbacyclin Sodium Salt

Waste" and includes any other required information as per your institution's policy.

Storage: Store the waste container in a designated, secure waste accumulation area that is

cool, dry, and well-ventilated.

Disposal Request: When the container is full or no longer in use, complete a chemical

collection request form as per your institution's procedures for pickup and disposal by a

licensed hazardous waste contractor.

Important Considerations:

Do Not Drain Dispose: Do not dispose of Carbacyclin sodium salt solutions down the drain.

Avoid Environmental Release: Prevent the release of Carbacyclin sodium salt into the

environment.

Consult EHS: If you have any doubts or questions regarding the disposal procedure, contact

your institution's Environmental Health and Safety (EHS) department for guidance.
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Property Information

Synonyms Carbaprostacyclin

Function
Prostacyclin (PGI2) receptor agonist,

vasodilator, inhibitor of platelet aggregation.[1]

Primary Signaling Pathway

Activates the IP receptor, leading to an increase

in intracellular cAMP via adenylyl cyclase

stimulation.[2][3]

Secondary Signaling Pathway

Can increase PPRE (Peroxisome Proliferator

Response Element) promoter activity via

PPARδ, independent of the IP receptor.[1]

Carbacyclin Signaling Pathway
The following diagram illustrates the primary signaling pathway of Carbacyclin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15246990?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/Carbacyclin.html
https://academic.oup.com/endo/article/143/9/3207/2880118
https://pubmed.ncbi.nlm.nih.gov/6363123/
https://pubmed.ncbi.nlm.nih.gov/6363123/
https://www.benchchem.com/product/b15246990#carbacyclinsodiumsalt-proper-disposal-procedures
https://www.benchchem.com/product/b15246990#carbacyclinsodiumsalt-proper-disposal-procedures
https://www.benchchem.com/product/b15246990#carbacyclinsodiumsalt-proper-disposal-procedures
https://www.benchchem.com/product/b15246990#carbacyclinsodiumsalt-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15246990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15246990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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